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Compound of Interest

Compound Name: 25I-NBMD hydrochloride

Cat. No.: B591324 Get Quote

Application Notes and Protocols: 25I-NBMD
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and use of 25I-
NBMD hydrochloride in a research setting. Adherence to these protocols is crucial to ensure

personnel safety, maintain compound integrity, and achieve reliable experimental outcomes.

General Information
Compound Name: 25I-NBMD (hydrochloride)

Synonyms: N-(benzo[d][1]dioxol-4-ylmethyl)-2-(4-iodo-2,5-dimethoxyphenyl)ethanamine,

monohydrochloride; Cimbi-29[2]

CAS Number: 1539266-14-2[2]

Molecular Formula: C₁₈H₂₀INO₄ • HCl[2]

Formula Weight: 477.7 g/mol [2]

Description: A crystalline solid.[2] 25I-NBMD is a derivative of the phenethylamine

hallucinogen 2C-I and is a potent agonist of the serotonin 5-HT₂ₐ receptor.[2][3]
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Safety, Handling, and Personal Protective
Equipment (PPE)
While the Safety Data Sheet (SDS) for 25I-NBMD hydrochloride does not classify it as

hazardous under the Globally Harmonized System (GHS), it is crucial to follow standard

laboratory safety protocols for handling chemical compounds. For related N-benzyl

phenethylamine derivatives, such as 25I-NBOMe, documented hazards include acute toxicity if

swallowed, skin irritation, and serious eye irritation.[1][4] Therefore, a cautious approach is

warranted.

Recommended PPE:

Gloves: Impermeable chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn at all times.

Respiratory Protection: Not generally required if handling small quantities in a well-ventilated

area. If weighing larger quantities of the solid or if aerosolization is possible, work in a fume

hood.

First Aid Measures:

If Swallowed: Rinse mouth. If symptoms persist, consult a physician.[1]

If Inhaled: Move the person to fresh air. Consult a physician in case of complaints.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. The product does not

generally irritate the skin.

In Case of Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Storage and Stability
Proper storage is essential to maintain the purity and stability of 25I-NBMD hydrochloride.
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Parameter Guideline Citation(s)

Storage Temperature -20°C [2]

Formulation Crystalline solid [2]

Long-term Stability
≥ 5 years (when stored at

-20°C)
[2]

Shipping Condition
Room temperature in the

continental US.
[2]

Solubility and Solution Preparation
25I-NBMD hydrochloride is soluble in a variety of organic solvents. Stock solutions should be

prepared with care and stored appropriately.

Solvent Solubility Citation(s)

DMF 30 mg/mL [2]

DMSO 30 mg/mL [2]

Ethanol 20 mg/mL [2]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Pre-weigh Vial: Before dispensing, pre-weigh an empty, clean microcentrifuge tube.

Weigh Compound: Carefully weigh out approximately 4.78 mg of 25I-NBMD hydrochloride
(Formula Weight: 477.7 g/mol ) into the tared tube.

Add Solvent: Add 1 mL of DMSO to the tube.

Solubilize: Vortex or sonicate the solution gently until the solid is completely dissolved.

Storage: Store the stock solution at -20°C. Before use, allow the solution to thaw completely

and warm to room temperature. Vortex briefly before making dilutions.
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Pharmacological Profile: Signaling Pathway
25I-NBMD is a potent agonist at the serotonin 5-HT₂ₐ receptor, with reported Ki values in the

low nanomolar range (0.049–0.21 nM) and an EC₅₀ of 8.2 nM.[3] Its mechanism of action

involves binding to and activating this receptor, which leads to downstream intracellular

signaling cascades.
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Fig. 1: Agonist activity of 25I-NBMD at the 5-HT₂ₐ receptor.

Experimental Workflow
The following diagram outlines a standard workflow for handling 25I-NBMD hydrochloride
from receipt of the compound to its use in an experimental assay.
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Fig. 2: Standard workflow for handling 25I-NBMD hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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